- Molecular Formula:
- C19H27N3O4
- Molecular Weight:
- 361.4 g/mol
Description
Semagacestat is a potent inhibitor of γ-secretase that blocks the production of Aβ38, Aβ40, and Aβ42 with IC50 values of 12.0, 12.1, and 10.9 nM, respectively. It also blocks Notch signaling (IC50 = 14.1 nM). Se...